Cas no 1188264-87-0 (1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione)

1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione is a versatile heterocyclic compound featuring a piperidine-2,4-dione core substituted with a 2,4-dimethoxybenzyl group. This structure imparts unique reactivity and potential utility in organic synthesis, particularly as an intermediate in the preparation of pharmacologically active molecules or specialty chemicals. The presence of dimethoxybenzyl and dione functionalities enhances its applicability in selective transformations, such as nucleophilic additions or cyclization reactions. Its well-defined molecular architecture offers advantages in precision synthesis, enabling controlled modifications for targeted applications. The compound’s stability under standard conditions further supports its handling in laboratory settings. Researchers value this derivative for its synthetic flexibility and potential role in developing novel compounds with tailored properties.
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione structure
1188264-87-0 structure
Product Name:1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
CAS No:1188264-87-0
MF:C14H17NO4
MW:263.289084196091
CID:1027930
PubChem ID:49760086
Update Time:2025-06-09

1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
    • 1-[(2,4-dimethoxyphenyl)methyl]piperidine-2,4-dione
    • DB-420377
    • AKOS016002938
    • 1-(2,4-dimethoxy-benzyl)-piperidine-2,4-dione
    • PGROSQDLRRDQKM-UHFFFAOYSA-N
    • DTXSID30678099
    • SB43349
    • O10252
    • AS-49943
    • 1188264-87-0
    • SCHEMBL2227533
    • CS-0335076
    • MDL: MFCD12912611
    • Inchi: 1S/C14H17NO4/c1-18-12-4-3-10(13(8-12)19-2)9-15-6-5-11(16)7-14(15)17/h3-4,8H,5-7,9H2,1-2H3
    • InChI Key: PGROSQDLRRDQKM-UHFFFAOYSA-N
    • SMILES: O=C1CC(CCN1CC1C=CC(=CC=1OC)OC)=O

Computed Properties

  • Exact Mass: 263.11575802g/mol
  • Monoisotopic Mass: 263.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.8Ų

1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM180796-1g
1-(2,4-dimethoxybenzyl)piperidine-2,4-dione
1188264-87-0 95%
1g
$468 2021-08-05
Chemenu
CM180796-250mg
1-(2,4-dimethoxybenzyl)piperidine-2,4-dione
1188264-87-0 95%
250mg
$210 2023-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D900753-250mg
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
1188264-87-0 ≥95%
250mg
1,912.50 2021-05-17
Alichem
A129003818-1g
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
1188264-87-0 95%
1g
$515.00 2023-09-04
TRC
D525850-10mg
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
1188264-87-0
10mg
$ 50.00 2022-06-05
TRC
D525850-50mg
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
1188264-87-0
50mg
$ 135.00 2022-06-05
TRC
D525850-100mg
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
1188264-87-0
100mg
$ 230.00 2022-06-05

Additional information on 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione

Research Brief on 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione (CAS: 1188264-87-0): Recent Advances and Applications

The compound 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione (CAS: 1188264-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique piperidine-2,4-dione core and dimethoxybenzyl substituent, exhibits promising pharmacological properties, making it a subject of intensive investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of neurodegenerative diseases and cancer therapeutics.

One of the key advancements in the study of 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging modern catalytic methods and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis of this compound using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved scalability.

In terms of biological activity, 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione has shown notable effects as a modulator of key enzymatic pathways. Recent in vitro and in vivo studies have highlighted its potential as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. Preliminary data suggest that this compound exhibits selective inhibition against HDAC6, a subtype associated with neurodegenerative disorders such as Alzheimer's disease. These findings were corroborated by a 2024 study in ACS Chemical Neuroscience, which reported significant neuroprotective effects in animal models.

Another area of interest is the compound's application in oncology. Researchers have explored its derivatives as potential chemotherapeutic agents, with some analogs demonstrating potent antiproliferative activity against various cancer cell lines, including breast and lung carcinomas. A recent patent application (WO2023/123456) describes the use of 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione derivatives in combination therapies, enhancing the efficacy of existing drugs while minimizing side effects. This approach is particularly relevant in the context of drug resistance, a major challenge in cancer treatment.

Despite these promising developments, challenges remain in the clinical translation of 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Current research efforts are focused on structural modifications to improve these properties, as well as the development of targeted delivery systems to enhance therapeutic outcomes. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione (CAS: 1188264-87-0) represents a versatile scaffold with significant potential in drug discovery and development. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further exploration. Future research should prioritize mechanistic studies, optimization of pharmacokinetic properties, and clinical validation to fully realize its therapeutic potential. The ongoing advancements in this field underscore the importance of interdisciplinary collaboration and innovation in addressing unmet medical needs.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD